N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide
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Description
N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C22H22FNO3S and its molecular weight is 399.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Applications
N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-1-(4-fluorophenyl)methanesulfonamide and its derivatives have been synthesized and studied for their unique structural properties. For instance, Li, Shen, and Zhang (2015) focused on the synthesis and crystal structure of a related compound, demonstrating its potential in the development of fluoro-containing materials due to its strong intermolecular hydrogen bonds, which facilitate the formation of two-dimensional layers in crystals. This suggests potential applications in material science, particularly in the creation of organic fluoro-containing polymers (Shi-Juan Li, Daniel Y. Shen, Chao-Zhi Zhang, 2015).
Chemical Properties and Reactions
The chemical reactivity of similar compounds has been a subject of study. For example, Yabe, Mizufune, and Ikemoto (2009) explored the cyanation of biphenyl-4-ylmethyl methanesulfonate using fluoride-free inorganic salts. Their research demonstrated a methodology to produce nitrile compounds from various alkyl halides, highlighting the versatility and potential applications in organic synthesis (Osamu Yabe, Hideya Mizufune, T. Ikemoto, 2009).
Antioxidant Activity Analysis
A recent study by Xue et al. (2022) applied theoretical calculations to N-(3,5-di-tert-butyl-2-hydroxyphenyl) methanesulfonamide compounds to determine their optimized state, predict their free energy, and identify the molecular orbitals involved in spectrum formation. This research provides insights into the antioxidant activity of these compounds, highlighting their potential in pharmaceutical or biochemical applications (Yuan Xue, S. Shahab, Liu Zhenyu, L. Padabed, 2022).
Properties
IUPAC Name |
1-(4-fluorophenyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FNO3S/c1-22(25,16-24-28(26,27)15-17-7-13-21(23)14-8-17)20-11-9-19(10-12-20)18-5-3-2-4-6-18/h2-14,24-25H,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBCCAUHKAMLLBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)CC1=CC=C(C=C1)F)(C2=CC=C(C=C2)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.